Cas no 918972-06-2 (11-Oxomogroside IIe)

• Product name: 11-Oxomogroside IIe
• CAS No: 918972-06-2
• MF: C₄₂H₇₀O₁₄
• MW: 798.99681520462
• CID: 2219707

11-Oxomogroside IIe Chemical and Physical Properties

Names and Identifiers

• 11-Oxomogroside I
• (3β,9β,10α,24R)-3,24-Bis(β-D-glucopyranosyloxy)-25-hydroxy-9-methyl-19-norlanost-5-en-11-one (ACI)
• D
• 11-Oxomogroside II E
• 11-Oxomogroside IIe

• Inchi： 1S/C42H70O14/c1-20(9-13-29(39(4,5)52)56-37-35(51)33(49)31(47)25(19-44)54-37)21-15-16-40(6)26-12-10-22-23(42(26,8)27(45)17-41(21,40)7)11-14-28(38(22,2)3)55-36-34(50)32(48)30(46)24(18-43)53-36/h10,20-21,23-26,28-37,43-44,46-52H,9,11-19H2,1-8H3/t20-,21-,23-,24-,25-,26+,28+,29-,30-,31-,32+,33+,34-,35-,36+,37+,40+,41-,42+/m1/s1
• InChI Key： TUFDSEMWRYIOBO-SBBXLVFCSA-N
• SMILES： C[C@]12[C@@H]3CC[C@@H](C(C3=CC[C@H]1[C@@]1(CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@]1(CC2=O)C)C)(C)C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 798.47655690 g/mol
• Monoisotopic Mass: 798.47655690 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Molecular Weight: 799.0
• Topological Polar Surface Area: 236Ų

Experimental Properties

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides